Cas no 11027-63-7 (Agnuside)

Agnuside, a compound isolated from Vitex negundo, can down regulate the inflammatory mediators PGE2 and LTB4, reduce the expression of cytokines, and has anti arthritis activity

Agnuside structure

Product Name:Agnuside

CAS No:11027-63-7

Molecular Formula:C₂₂H₂₆O₁₁

Molecular Weight:466.44

MDL:MFCD21333314

CID:48696

PubChem ID:329824854

Agnuside Properties

Names and Identifiers

- Agnuside
- Chasteberry Oil
- [(1R,2S,6S,7S)-7-Hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[4.3.0]nona-4,8-dien-9-yl]methyl 4-hydroxybenzoate
- [(1S,4aR,5S,7aS)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxybenzoate
- AGNUSIDE(P) PrintBack
- VITICIS NEGUNDO OIL
- (1S,4aR,5S,7aS)-1,4a,5,7a-Tetrahydro-5-hydroxy-7-[[(4-hydroxybenzoyl)oxy]methyl]cyclopenta[c]pyran-1-yl β-D-glucopyranoside
- Buddlejoside A
- [ "" ]
- Agnusid
- Agnoside
- Vitex Oil
- AGNUSIDE(P)
- Agnuside (25 mg)
- AGNUSIDE WITH HPLC
- [(4As,7aR)-5-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopen
- CID 129316897
- [5-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxybenzoate
- AGNUSIDE
- chasteberry oil
- Vitex negundo oil，Agnuside
- OLEUMVITICISNEGUNDO Oil
- (-)-Buddlejoside A
- CHEMBL483223
- NCGC00168851-01
- [(1S,4aR,5S,7aS)-1-(beta-D-glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxybenzoate
- SCHEMBL382107
- AS-79164
- .BETA.-D-GLUCOPYRANOSIDE, (1S,4AR,5S,7AS)-1,4A,5,7A-TETRAHYDRO-5-HYDROXY-7-(((4-HYDROXYBENZOYL)OXY)METHYL)CYCLOPENTA(C)PYRAN-1-YL
- ((1S,4AR,5S,7AS)-5-HYDROXY-1-(((2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-2-YL)OXY)-1,4A,5,7A-TETRAHYDROCYCLOPENTA[C]PYRAN-7-YL)METHYL 4-HYDROXYBENZOATE
- DTXSID10149191
- AGNUSIDE [USP-RS]
- CHEBI:2515
- .BETA.-D-GLUCOPYRANOSIDE, 1,4A,5,7A-TETRAHYDRO-5-HYDROXY-7-(((4-HYDROXYBENZOYL)OXY)METHYL)CYCLOPENTA(C)PYRAN-1-YL, (1.ALPHA.,4A.ALPHA.,5.ALPHA.,7A.ALPHA.)-
- NCGC00168851-03
- HY-N2518
- DTXCID9071682
- ((1S,4aR,5S,7aS)-1-(beta-D-glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-tetrahydrocyclopenta(c)pyran-7-yl)methyl 4-hydroxybenzoate
- JB24Q0OT9G
- CS-0022789
- MFCD00210471
- AKOS015896848
- BRD-K25132901-001-01-5
- UNII-JB24Q0OT9G
- MEGxp0_000767
- 11027-63-7
- AGNUSIDE (USP-RS)
- beta-D-GLUCOPYRANOSIDE, (1S,4AR,5S,7AS)-1,4A,5,7A-TETRAHYDRO-5-HYDROXY-7-(((4-HYDROXYBENZOYL)OXY)METHYL)CYCLOPENTA(C)PYRAN-1-YL
- [(1S,4aR,5S,7aS)-5-hydroxy-1-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4aH,5H,7aH-cyclopenta[c]pyran-7-yl]methyl 4-hydroxybenzoate
- C09765
- beta-D-GLUCOPYRANOSIDE, 1,4A,5,7A-TETRAHYDRO-5-HYDROXY-7-(((4-HYDROXYBENZOYL)OXY)METHYL)CYCLOPENTA(C)PYRAN-1-YL, (1alpha,4Aalpha,5alpha,7Aalpha)-
- ACon1_000039
- NS00094617
- Q16826128
- Aucubigenin; 10-O-(4-Hydroxybenzoyl), 1-O-β-D-glucopyranoside
- DA-60846
- GLACGTLACKLUJX-QNAXTHAFSA-N
- [(1r,2s,6s,7s)-7-hydroxy-2-[(2s,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[4.3.0]nona-4,8-dien-9-yl]methyl 4-hydroxybenzoate
- +Expand
- MDL： MFCD21333314
- InChIKey： GLACGTLACKLUJX-UHFFFAOYSA-N
- Inchi： 1S/C22H26O11/c23-8-15-17(26)18(27)19(28)22(32-15)33-21-16-11(7-14(25)13(16)5-6-30-21)9-31-20(29)10-1-3-12(24)4-2-10/h1-7,13-19,21-28H,8-9H2
- SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C2([H])C(C([H])([H])OC(C3C([H])=C([H])C(=C([H])C=3[H])O[H])=O)=C([H])C([H])(C2([H])C([H])=C([H])O1)O[H]
- BRN： 4925795

Computed Properties

Exact Mass: 466.147512g/mol
Surface Charge: 0
XLogP3: -1.1
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 7
Monoisotopic Mass: 466.147512g/mol
Monoisotopic Mass: 466.147512g/mol
Topological Polar Surface Area: 175Å²
Heavy Atom Count: 33
Complexity: 747
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 466.4

Experimental Properties

LogP: -1.23120
PSA: 175.37000
Refractive Index: 1.68
Boiling Point: 785.5°C at 760 mmHg
Melting Point: 146°C
Vapor Pressure: 0.0±2.9 mmHg at 25°C
Flash Point: 273.5±26.4 °C
Solubility: 2.435e+004 mg/L @ 25 °C (est)
Color/Form: Powder
pka: 8.14±0.15(Predicted)
Optical Activity: [α]/D -98.0±5°, c = 0.1 in ethanol
Density: 1.6±0.1 g/cm3

Agnuside Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： 26
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H319
Warning Statement： P305+P351+P338
Storage Condition：−20°C
Risk Phrases： 36
Signal Word：Warning

Agnuside Customs Data

HS CODE：29329990

Agnuside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008RHB-1mg	Agnuside	11027-63-7	97%	1mg	$46.00	2024-09-30
A2B Chem LLC	AE08063-1mg	Agnuside	11027-63-7	97%	1mg	$44.00	2024-09-30
Aaron	AR008RPN-5mg	Agnuside	11027-63-7	97%	5mg	$190.00	2024-09-30
abcr	AB479600-10 mg	Agnusid; .	11027-63-7		10mg	€424.80	2023-04-20
Ambeed	A604827-1mg	((1S,4aR,5S,7aS)-5-Hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxybenzoate	11027-63-7	99%	1mg	$528.0	2024-09-30
ChemScence	CS-0022789-5mg	Agnuside	11027-63-7	99.90%	5mg	$210.0	2022-04-28
Chengdu Biopurify Phytochemicals Ltd	BP0125-20mg	Agnuside	11027-63-7	98%	20mg	$150	2024-09-30
ChromaDex Standards	ASB-00011150-005-5mg	AGNUSIDE	11027-63-7	%	5mg	$191.00
Cooke Chemical	S1351851-10mg		11027-63-7	phyproof?ReferenceSubstance	10mg	RMB 3219.33
Crysdot LLC	CD32002862-1g	Agnuside	11027-63-7	95+%	1g	$93